Cas no 58536-45-1 (Pyrimidine, 4-methyl-2,6-diphenyl-)

• Product Name: Pyrimidine, 4-methyl-2,6-diphenyl-
• CAS No: 58536-45-1
• MF: C₁₇H₁₄N₂
• MW: 246.306463718414
• CID: 341725
• PubChem ID: 11265103
• Update Time: 2024-11-03

Pyrimidine, 4-methyl-2,6-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-methyl-2,6-diphenyl-
• G-KG
• 4-Methyl-2,6-diphenylpyrimidine
• { "\"0\"": "4-Methyl-2,6-diphenylpyrimidine" }
• A898775
• 58536-45-1
• 6-Methyl-2,4-diphenylpyrimidine
• DTXSID60460565
• F76735
• SCHEMBL1104801
• CIFNETAIIQECIJ-UHFFFAOYSA-N

• Inchi： 1S/C17H14N2/c1-13-12-16(14-8-4-2-5-9-14)19-17(18-13)15-10-6-3-7-11-15/h2-12H,1H3
• InChI Key： CIFNETAIIQECIJ-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=NC(C)=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 246.11582
• Monoisotopic Mass: 246.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.105±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 101-102 ºC (ethanol )
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 25.78